Cas no 10225-04-4 (N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide)

• Product Name: N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide
• CAS No: 10225-04-4
• MF: C₂₅H₄₂N₂S₄
• MW: 498.874381542206
• MDL: MFCD00960488
• CID: 4568233
• Update Time: 2025-05-24

N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide

• MDL： MFCD00960488
• Inchi： 1S/C25H42N2S4/c1-5-9-18-26(19-10-6-2)24(28)30-23(22-16-14-13-15-17-22)31-25(29)27(20-11-7-3)21-12-8-4/h13-17,23H,5-12,18-21H2,1-4H3
• InChI Key： NKTYKQJYQZJVTD-UHFFFAOYSA-N
• SMILES： C(SC(=S)N(CCCC)CCCC)(SC(=S)N(CCCC)CCCC)C1=CC=CC=C1

Computed Properties

• Exact Mass: 498.223084g/mol
• Monoisotopic Mass: 498.223084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 498.9g/mol
• XLogP3: 8.9
• Topological Polar Surface Area: 121Ų

Additional information on N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide

Comprehensive Analysis of N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide (CAS No. 10225-04-4)

N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide, identified by its CAS No. 10225-04-4, is a specialized organic compound with a complex molecular structure. This compound belongs to the class of thiocarbamates, which are widely studied for their unique chemical properties and potential applications in various industries. The presence of multiple sulfanyl and carbothioamide groups in its structure contributes to its reactivity and versatility.

In recent years, the scientific community has shown growing interest in thiocarbamate derivatives due to their potential roles in material science and organic synthesis. Researchers are particularly intrigued by the compound's ability to act as a ligand in coordination chemistry, which could lead to advancements in catalysis and nanotechnology. The phenyl group in its structure also makes it relevant for studies in aromatic chemistry, a hot topic in modern organic research.

The compound's dibutyl substituents contribute to its lipophilicity, a property that has drawn attention in pharmaceutical research and drug delivery systems. While not directly used in medicine, its structural features are valuable for understanding molecular interactions and bioavailability of potential drug candidates. This aligns with current trends in computational chemistry and molecular modeling, where researchers frequently search for novel compounds to study structure-activity relationships.

From an industrial perspective, N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide has potential applications in polymer chemistry. Its multiple reactive sites make it interesting for developing cross-linking agents or modifiers for specialty polymers. This connects with the growing demand for advanced materials in sectors like electronics and renewable energy technologies.

The compound's stability and unique structural features also make it valuable for analytical chemistry applications. It serves as an interesting subject for spectroscopic studies, particularly in NMR and mass spectrometry research. These techniques are crucial for compound characterization, a common search topic among chemistry professionals and students.

Environmental considerations are increasingly important in chemical research, and studies on CAS No. 10225-04-4 include evaluations of its biodegradability and ecological impact. This aligns with current trends in green chemistry and sustainable development, topics that dominate many scientific discussions and search queries today.

In academic settings, the compound serves as an excellent example for teaching advanced concepts in organic nomenclature and molecular symmetry. Its complex name demonstrates the systematic approach of IUPAC naming conventions, a fundamental topic in chemistry education that generates numerous search queries from students worldwide.

The synthesis of N,N-Dibutyl({[(dibutylcarbamothioyl)sulfanyl]-(phenyl)methyl}sulfanyl)carbothioamide involves multi-step organic reactions that showcase important synthetic methodologies. These processes are valuable for researchers investigating reaction mechanisms and yield optimization, areas that consistently attract attention in chemical literature and online searches.

Future research directions for this compound may include exploring its potential in coordination polymers or as a building block for functional materials. The growing interest in smart materials and molecular devices suggests that compounds with such complex architectures will remain relevant in cutting-edge chemical research.

For laboratory professionals, proper handling and storage of CAS No. 10225-04-4 are essential considerations. While not classified as hazardous, standard laboratory safety protocols should always be followed, a topic that generates consistent search traffic from chemistry professionals and students alike.

The commercial availability of this compound makes it accessible for research purposes, though its specialized nature means it's primarily used in academic research and industrial R&D settings. This connects with the broader discussion about chemical accessibility and research material availability, important considerations for the scientific community.